Cas no 99376-83-7 (1-Bromo-3-tert-butoxy-benzene)

1-Bromo-3-tert-butoxy-benzene is a brominated aromatic compound featuring a tert-butoxy substituent at the meta position relative to the bromine atom. This structure makes it a valuable intermediate in organic synthesis, particularly for Suzuki coupling and other cross-coupling reactions, where it serves as an electrophilic aryl bromide component. The tert-butoxy group enhances steric hindrance and electronic effects, influencing reactivity and selectivity in synthetic pathways. Its stability under typical reaction conditions and compatibility with various catalysts contribute to its utility in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1-Bromo-3-tert-butoxy-benzene structure
1-Bromo-3-tert-butoxy-benzene structure
Product Name:1-Bromo-3-tert-butoxy-benzene
CAS No:99376-83-7
MF:C10H13BrO
MW:229.113622426987
CID:2820991
PubChem ID:13546290
Update Time:2025-05-28

1-Bromo-3-tert-butoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-tert-butoxy-benzene
    • 1-tert-butoxy-3-bromobenzene
    • ZDA37683
    • CS-0457831
    • EN300-3572071
    • G32128
    • 1-Bromo-3-tert-butoxybenzene
    • Benzene, 1-bromo-3-(1,1-dimethylethoxy)-
    • SCHEMBL4194354
    • AKOS024438356
    • MFCD18917788
    • DB-126980
    • DTXSID10543413
    • 1-bromo-3-(tert-butoxy)benzene
    • 3-Bromo-1-(tert-butoxy)benzene
    • SY298927
    • 99376-83-7
    • Inchi： 1S/C10H13BrO/c1-10(2,3)12-9-6-4-5-8(11)7-9/h4-7H,1-3H3
    • InChI Key： VABJVORTOJWJHF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 228.01498Da
  • Monoisotopic Mass: 228.01498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

1-Bromo-3-tert-butoxy-benzene Security Information

1-Bromo-3-tert-butoxy-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR47857-250mg
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7
250mg
 £60.00 2025-02-20
Apollo Scientific
OR47857-1g
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7
1g
 £175.00 2025-02-20
TRC
B802453-10mg
1-Bromo-3-tert-butoxy-benzene
 99376-83-7
10mg
 $ 50.00 2022-06-06
TRC
B802453-50mg
1-Bromo-3-tert-butoxy-benzene
 99376-83-7
50mg
 $ 210.00 2022-06-06
TRC
B802453-100mg
1-Bromo-3-tert-butoxy-benzene
 99376-83-7
100mg
 $ 320.00 2022-06-06
Enamine
EN300-3572071-1.0g
1-bromo-3-(tert-butoxy)benzene
 99376-83-7 95%
1g
 $0.0 2023-06-05
Key Organics Ltd
PS-13705-1mg
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7 >90%
1mg
 £37.00 2025-02-09
Key Organics Ltd
PS-13705-10mg
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7 >90%
10mg
 £63.00 2025-02-09
Key Organics Ltd
PS-13705-5mg
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7 >90%
5mg
 £46.00 2025-02-09
Key Organics Ltd
PS-13705-50mg
1-Bromo-3-(tert-butoxy)benzene
 99376-83-7 >90%
50mg
 £102.00 2025-02-09

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